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Compound of Interest

Compound Name: Lead chlorate

Cat. No.: B078914 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physicochemical properties of

lead(II) chlorate (Pb(ClO₃)₂), specifically its density and thermal decomposition characteristics.

The information herein is intended to support research and development activities where this

compound may be utilized.

Quantitative Data Summary
The key quantitative physicochemical properties of lead(II) chlorate are summarized in the

table below for quick reference.
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Property Value Units Notes

Density 3.9 g/cm³
Crystalline solid at

standard conditions.

Melting Point Decomposes °C

Does not exhibit a true

melting point;

decomposes upon

heating.

Decomposition

Temperature
230 °C

The temperature at

which the compound

begins to break down

into lead(II) chloride

and oxygen gas.[1]

Experimental Protocols
Detailed methodologies for the determination of the density and decomposition temperature of

lead(II) chlorate are outlined below. These protocols are based on standard laboratory

practices.

Determination of Density
The density of a solid, non-reactive compound such as lead(II) chlorate can be accurately

determined using the liquid displacement method, based on Archimedes' principle.

2.1.1 Materials and Equipment

Analytical balance (accurate to ±0.001 g)

Graduated cylinder (10 mL or 25 mL)

Beaker

Spatula

Deionized water (or another liquid in which lead chlorate is insoluble)
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Lead(II) chlorate sample

2.1.2 Procedure

Mass Measurement: Accurately weigh a sample of dry lead(II) chlorate crystals using the

analytical balance. Record the mass as m.

Initial Volume Measurement: Partially fill the graduated cylinder with deionized water to a

known volume. Ensure there are no air bubbles. Record this initial volume as V₁.

Displacement: Carefully transfer the weighed lead(II) chlorate sample into the graduated

cylinder. Ensure all of the solid is submerged and that no water splashes out.

Final Volume Measurement: Gently tap the cylinder to dislodge any air bubbles adhering to

the crystals. Record the new volume of the water and submerged solid as V₂.

Calculation: The volume of the lead(II) chlorate sample (Vs) is the difference between the

final and initial volumes: Vs = V₂ - V₁.

The density (ρ) of lead(II) chlorate is then calculated using the formula: ρ = m / Vs.

Replicates: Repeat the procedure at least three times with different samples to ensure

accuracy and calculate the average density.

Determination of Decomposition Temperature
Given that lead(II) chlorate decomposes upon heating, a standard melting point apparatus or,

for greater accuracy, thermogravimetric analysis (TGA) should be employed to determine the

decomposition temperature.

2.2.1 Method A: Melting Point Apparatus

Sample Preparation: Finely powder a small amount of dry lead(II) chlorate. Pack the powder

into a capillary tube to a height of 2-3 mm.

Apparatus Setup: Place the capillary tube into the heating block of the melting point

apparatus.
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Heating: Heat the sample at a steady and slow rate, approximately 1-2 °C per minute, to

ensure thermal equilibrium.

Observation: Observe the sample through the magnifying lens. The decomposition point is

noted as the temperature at which visible signs of decomposition, such as gas evolution or a

change in color, first occur.

Recording: Record the temperature range from the onset of decomposition to the completion

of the visible reaction.

2.2.2 Method B: Thermogravimetric Analysis (TGA)

For a more precise determination, Thermogravimetric Analysis (TGA) is the recommended

method as it measures the change in mass of a sample as a function of temperature.

Instrumentation: Utilize a calibrated Thermogravimetric Analyzer.

Sample Preparation: Place a small, accurately weighed sample (typically 1-10 mg) of lead(II)

chlorate into the TGA sample pan.

Experimental Conditions:

Atmosphere: Typically an inert atmosphere such as nitrogen is used to prevent oxidation.

Heating Rate: A controlled linear heating rate, commonly 10 °C/min, is applied.

Temperature Range: Program the instrument to heat over a range that includes the

expected decomposition temperature (e.g., from room temperature to 300 °C).

Data Acquisition: The instrument will record the sample's mass as a function of temperature.

Data Analysis: The decomposition temperature is determined from the resulting TGA curve

as the onset temperature of the mass loss step corresponding to the decomposition of

lead(II) chlorate. This is the temperature at which the initial significant deviation from the

baseline mass is observed.

Synthesis Workflow
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The most common method for the synthesis of lead(II) chlorate is through a double

displacement (precipitation) reaction in an aqueous solution. A typical workflow for this

synthesis is illustrated below.

Reactant Preparation

Reaction

Separation & Purification

Final Product

Prepare aqueous solution
of Lead(II) Nitrate

Pb(NO₃)₂

Mix solutions at
room temperature

with stirring

Prepare aqueous solution
of Sodium Chlorate

NaClO₃

Filter the precipitate

Precipitation of
Pb(ClO₃)₂ occurs

Wash precipitate with
cold deionized water

Dry the solid product
under vacuum

Lead(II) Chlorate
Pb(ClO₃)₂
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Click to download full resolution via product page

Caption: Workflow for the synthesis of Lead(II) Chlorate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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